2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-(2-octadecylsulfanylethoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

Specification

• CAS No.: 87019-34-9
• Molecular Formula: C32H62O11S
• Molecular Weight: 654.9 g/mol
• IUPAC Name: 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(2-octadecylsulfanylethoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C32H62O11S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-44-20-18-40-31-29(39)27(37)30(24(22-34)42-31)43-32-28(38)26(36)25(35)23(21-33)41-32/h23-39H,2-22H2,1H3
• Standard InChI Key: XUKCZBPRMWBCAV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCSCCOC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCSCCOC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O

Introduction

Chemical Structure and Nomenclature

Structural Identification

2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(2-octadecylsulfanylethoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol features a complex carbohydrate structure with multiple hydroxyl groups and an octadecylsulfanyl moiety. The core structure consists of two interconnected sugar rings (oxane rings) with multiple hydroxyl groups, characteristic of glycoside compounds. The compound contains a long-chain alkyl group (octadecyl) connected through a sulfanylethoxy linkage, giving it both hydrophilic and hydrophobic properties.

Molecular Composition

The compound belongs to a class of glycolipids, combining carbohydrate structures with a lipid component. This structural arrangement suggests potential for biological membrane interactions and possible applications in pharmaceutical formulations or biochemical research. The compound features multiple stereogenic centers that define its three-dimensional structure and potentially influence its biological activity.

Physicochemical Properties

Physical Characteristics

Based on available data, the compound exists as a solid at standard temperature and pressure. While comprehensive experimental data is limited, computational models predict several key physical properties that inform its handling and application potential.

Thermodynamic Properties

The compound demonstrates notable thermal stability with a calculated boiling point of approximately 800.8°C at 760 mmHg, indicating its resistance to thermal degradation under normal laboratory conditions. This high boiling point is consistent with its complex structure and multiple hydrogen-bonding capabilities through its hydroxyl groups.

Key Physical Parameters

The following table summarizes the key physical parameters of 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(2-octadecylsulfanylethoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol:

Property	Value	Notes
Physical state	Solid	At standard conditions
Boiling point	800.8°C at 760 mmHg	Calculated value
Flash point	438.1°C	Calculated value
Density	1.21 g/cm³	Estimated value
Solubility	Limited water solubility	Due to amphiphilic structure

These properties suggest the compound has high thermal stability and may require specialized conditions for dissolution in experimental settings.

Chemical Reactivity and Stability

Stability Parameters

The compound is reported to be stable under recommended storage conditions, indicating good chemical stability when properly handled and stored. Its complex structure with multiple hydroxyl groups suggests potential reactivity through these functional groups, particularly in conditions promoting hydrogen exchange or oxidation.

Analytical Considerations

Identification Methods

The compound can be identified and characterized through standard analytical techniques used for complex carbohydrates and glycolipids:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Mass Spectrometry (MS)

• Infrared (IR) spectroscopy

• High-Performance Liquid Chromatography (HPLC)

These techniques can confirm structural features and assess purity for research applications.